Cas no 2416218-55-6 ((1S,5S)-3-azabicyclo3.1.0hexane-1-carboxylic acid hydrochloride)

• Product Name: (1S,5S)-3-azabicyclo3.1.0hexane-1-carboxylic acid hydrochloride
• CAS No: 2416218-55-6
• MF: C₆H₁₀ClNO₂
• MW: 163.602100849152
• CID: 6569086
• PubChem ID: 146155382
• Update Time: 2025-06-09

(1S,5S)-3-azabicyclo3.1.0hexane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,5S)-3-azabicyclo3.1.0hexane-1-carboxylic acid hydrochloride
• RAC-(1S,5S)-3-AZABICYCLO[3.1.0]HEXANE-1-CARBOXYLIC ACID HYDROCHLORIDE

• Inchi： 1S/C6H9NO2.ClH/c8-5(9)6-1-4(6)2-7-3-6;/h4,7H,1-3H2,(H,8,9);1H/t4-,6-;/m1./s1
• InChI Key： IQNGIDOFRBBFGV-FINAUTGASA-N
• SMILES： C([C@]12CNC[C@H]1C2)(=O)O.Cl

Additional information on (1S,5S)-3-azabicyclo3.1.0hexane-1-carboxylic acid hydrochloride

The Compound CAS No 2416218-55-6: (1S,5S)-3-Azabicyclo[3.1.0]hexane-1-carboxylic Acid Hydrochloride

(1S,5S)-3-Azabicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride, identified by the CAS registry number 2416218-55-6, is a unique bicyclic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of bicyclic amines, characterized by its rigid bicyclic structure and the presence of a carboxylic acid group, which can form a hydrochloride salt under specific conditions.

The structure of this compound is notable for its bicyclic framework, which consists of a six-membered ring system with two fused rings: one three-membered ring and one four-membered ring. The stereochemistry at positions 1 and 5 is defined as S,S, which plays a crucial role in determining its physical and chemical properties, as well as its biological activity. The carboxylic acid group attached at position 1 adds to the compound's versatility, allowing for various functional group transformations and applications.

Recent studies have highlighted the importance of bicyclic compounds like (1S,5S)-3-Azabicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride in drug discovery and development. The rigid structure of such compounds often leads to favorable pharmacokinetic properties, including good bioavailability and target specificity. Researchers have explored the potential of this compound as a building block for constructing bioactive molecules with applications in treating various diseases, including central nervous system disorders and cancer.

In terms of synthesis, this compound can be prepared through a variety of methods, including ring-closing metathesis and other cyclization reactions. The stereochemical control during synthesis is critical to obtaining the desired S,S configuration at positions 1 and 5. Advanced techniques such as asymmetric catalysis have been employed to achieve high enantiomeric excess, ensuring the purity and efficacy of the final product.

The biological activity of (1S,5S)-3-Azabicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride has been studied extensively in recent years. Preclinical studies suggest that this compound exhibits potent activity against certain enzymes and receptors implicated in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, its ability to modulate ion channels has made it a promising candidate for developing novel analgesics with reduced side effects compared to traditional pain medications.

From an industrial perspective, the synthesis and application of this compound are gaining attention due to its potential in drug delivery systems and advanced materials science. Its unique structure allows for the development of self-assembling materials and nanotechnology-based applications, further expanding its utility beyond traditional pharmaceutical uses.

In conclusion, (1S,5S)-3-Azabicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride (CAS No: 2416218-55-6) represents a significant advancement in organic chemistry with broad implications across multiple disciplines. Its versatile structure, coupled with recent breakthroughs in synthesis and biological applications, positions it as a key molecule in future research and development efforts.